Cas no 2227827-98-5 ((1R)-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol)

• Product Name: (1R)-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol
• CAS No: 2227827-98-5
• MF: C₉H₁₀F₂O₂
• MW: 188.171309947968
• CID: 5862234
• PubChem ID: 165616681
• Update Time: 2025-06-15

(1R)-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol
• EN300-1799395
• 2227827-98-5

• Inchi： 1S/C9H10F2O2/c1-5(12)6-3-7(10)8(11)4-9(6)13-2/h3-5,12H,1-2H3/t5-/m1/s1
• InChI Key： QLBUVKDERROCTQ-RXMQYKEDSA-N
• SMILES： FC1C(=CC(=C(C=1)[C@@H](C)O)OC)F

Computed Properties

• Exact Mass: 188.06488588g/mol
• Monoisotopic Mass: 188.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Additional information on (1R)-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol

Compound Introduction: (1R)-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol (CAS No. 2227827-98-5)

(1R)-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol, identified by its Chemical Abstracts Service Number (CAS No.) 2227827-98-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a chiral center, specifically at the ethyl group, which contributes to its unique stereochemical properties and potential biological activities.

The molecular structure of (1R)-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol consists of a phenyl ring substituted with fluoro and methoxy groups, linked to an ethanol moiety. The presence of fluorine atoms at the 4 and 5 positions of the phenyl ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This structural feature is often exploited in drug design to enhance binding affinity and metabolic stability.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluorine atoms in (1R)-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol can improve the bioavailability of associated drugs by increasing lipophilicity and reducing metabolic degradation. Furthermore, the methoxy group at the 2-position provides additional electronic and steric influences, which can be fine-tuned to achieve desired pharmacological effects.

In the context of modern drug discovery, chiral compounds like (1R)-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol are of particular interest due to their enantioselective properties. The (R)-configuration at the chiral center can lead to distinct biological activities compared to its enantiomer, making it a valuable scaffold for developing enantiomerically pure drugs. This has been demonstrated in various therapeutic areas, including central nervous system disorders, where enantiomeric differences can significantly impact efficacy and safety.

Current research in this domain is exploring the potential applications of (1R)-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol in treating neurological conditions. Preliminary studies suggest that this compound may interact with specific neurotransmitter receptors, potentially offering therapeutic benefits. The fluoro and methoxy substituents are believed to enhance binding interactions with these targets, leading to improved pharmacological outcomes.

The synthesis of (1R)-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol presents unique challenges due to its complex stereochemistry and functional groups. Advanced synthetic methodologies, such as asymmetric hydrogenation and cross-coupling reactions, are employed to construct the desired molecular framework with high enantioselectivity. These techniques ensure that the final product retains its chiral integrity, which is crucial for its intended biological applications.

The pharmacokinetic properties of (1R)-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol are also under investigation. Fluorinated compounds are known for their favorable pharmacokinetic profiles, including increased bioavailability and prolonged half-life. These attributes make them attractive candidates for drug development, as they can lead to more effective and sustainable therapeutic interventions.

In conclusion, (1R)-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol (CAS No. 2227827-98-5) represents a promising compound in pharmaceutical research. Its unique structural features and stereochemical properties make it a valuable candidate for further exploration in drug discovery. As our understanding of molecular interactions continues to advance, compounds like this are poised to play a significant role in developing innovative therapies for various diseases.